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Compound of Interest

Compound Name:
2-Aminoacridin-9(10H)-one

hydrochloride

Cat. No.: B1147931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-Aminoacridin-9(10H)-one hydrochloride, a chemical classified as

hazardous, is critical to ensure laboratory safety and environmental protection. This guide

provides a comprehensive, step-by-step procedure for its safe handling and disposal. This

compound is suspected of causing genetic defects and is toxic if swallowed, in contact with

skin, or inhaled.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.

Therefore, it must be managed as hazardous waste in accordance with local and national

regulations.[3]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE).

Recommended Personal Protective Equipment:
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PPE Item Specification

Eye/Face Protection

Tight-sealing safety goggles or a face shield

(European Standard EN166 or OSHA 29 CFR

1910.133).[1]

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Protective clothing to prevent skin exposure.[1]

A lab coat is mandatory.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator is required if dust is

generated.[1]

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation risks.[1][4] Avoid generating dust.[4]

Step-by-Step Disposal Protocol
The primary method for the disposal of 2-Aminoacridin-9(10H)-one hydrochloride is through

a licensed hazardous waste disposal company. Do not attempt to dispose of this chemical

down the drain or in regular trash.[5]

1. Waste Collection:

Solid Waste: Collect dry, solid 2-Aminoacridin-9(10H)-one hydrochloride waste, including

contaminated lab supplies like weighing paper and pipette tips, in its original container or a

clearly labeled, compatible container.[6] The container must be in good condition with a

secure, leak-proof screw-on cap.[6][7]

Contaminated Sharps: Dispose of any contaminated sharps, such as needles or broken

glass, in a designated sharps container that is puncture-resistant and clearly labeled as

hazardous waste.[6]

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be

collected and treated as hazardous waste.[8] After triple-rinsing, the container may be

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2435606&productDescription=9-AMINOACRIDINE+HYDROCLRIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2435606&productDescription=9-AMINOACRIDINE+HYDROCLRIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2435606&productDescription=9-AMINOACRIDINE+HYDROCLRIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2435606&productDescription=9-AMINOACRIDINE+HYDROCLRIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/99548.pdf
https://pim-resources.coleparmer.com/sds/99548.pdf
https://www.benchchem.com/product/b1147931?utm_src=pdf-body
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b1147931?utm_src=pdf-body
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


disposed of in the regular trash, although it is best practice to reuse the container for

compatible waste.[8]

2. Waste Labeling:

Immediately label the hazardous waste container with a "Hazardous Waste" tag.

The label must include:

The full chemical name: "2-Aminoacridin-9(10H)-one hydrochloride"

The date when the first waste was added to the container.

The specific hazards (e.g., "Toxic," "Mutagenic," "Environmental Hazard").

The name of the principal investigator or lab manager.

3. Waste Storage:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA).[7]

The SAA must be under the control of the laboratory personnel.

Ensure secondary containment is used to capture any potential leaks or spills.[6] The

secondary container must be chemically compatible and large enough to hold 110% of the

volume of the primary container.[6]

Segregate the 2-Aminoacridin-9(10H)-one hydrochloride waste from incompatible

materials such as strong oxidizing agents, strong bases, and acid anhydrides.[1][4]

4. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowable time

(check your institution's guidelines, often 90 days), arrange for a pickup from your

institution's Environmental Health & Safety (EH&S) department or a licensed hazardous

waste disposal contractor.[6]
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Do not mix different hazardous wastes in the same container.

Quantitative Hazard Data Summary
Hazard Classification Category Hazard Statement

Acute Oral Toxicity Category 3 Toxic if swallowed.[1]

Acute Dermal Toxicity Category 3 Toxic in contact with skin.[1]

Acute Inhalation Toxicity Category 3 Toxic if inhaled.[1]

Germ Cell Mutagenicity Category 2
Suspected of causing genetic

defects.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[3][9]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[3][9]

Aquatic Toxicity Acute and Chronic
Very toxic to aquatic life with

long lasting effects.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Aminoacridin-9(10H)-one hydrochloride.
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Caption: Disposal workflow for 2-Aminoacridin-9(10H)-one hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1147931?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2435606&productDescription=9-AMINOACRIDINE+HYDROCLRIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/A0619_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/99548.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC134410050&productDescription=9-AMINOACRIDINE+HEMIHYDR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1147931#2-aminoacridin-9-10h-one-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b1147931#2-aminoacridin-9-10h-one-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b1147931#2-aminoacridin-9-10h-one-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b1147931#2-aminoacridin-9-10h-one-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1147931?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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